Cas no 1568059-42-6 ([(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol)

• Product Name: [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol
• CAS No: 1568059-42-6
• MF: C₆H₁₃NO₃S
• MW: 179.237320661545
• CID: 4770908
• Update Time: 2026-02-26

[(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol
• Mes-D-Pro-ol

• Inchi： 1S/C6H13NO3S/c1-11(9,10)7-4-2-3-6(7)5-8/h6,8H,2-5H2,1H3/t6-/m1/s1
• InChI Key： XYBYLDAUSPCICO-ZCFIWIBFSA-N
• SMILES： S(C)(N1CCC[C@@H]1CO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• XLogP3: -0.6
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol

Comprehensive Overview of [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol (CAS No. 1568059-42-6)

The compound [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol (CAS No. 1568059-42-6) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a methanesulfonyl group and a hydroxymethyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing attention on [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol is its role in asymmetric synthesis. The (2R) configuration ensures high enantioselectivity, which is critical for producing optically active pharmaceuticals. This aligns with current trends in the pharmaceutical industry, where there is a strong demand for chiral building blocks that can improve drug efficacy and reduce side effects. Searches for chiral pyrrolidine derivatives and asymmetric synthesis intermediates have surged in recent years, reflecting this focus.

From a chemical perspective, the methanesulfonyl group in [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol enhances its reactivity, making it a versatile precursor for nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where sulfonyl-containing compounds are often used to improve pharmacokinetic properties. Additionally, the hydroxymethyl functionality provides a handle for further derivatization, enabling the creation of diverse molecular architectures.

In the context of current research trends, [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol has been explored in the design of protease inhibitors and GPCR-targeting agents. These areas are highly relevant to diseases such as cancer, neurodegenerative disorders, and viral infections—topics that dominate scientific literature and public health discussions. The compound's potential in addressing unmet medical needs has made it a subject of interest in academic and industrial labs worldwide.

Another aspect driving interest in CAS No. 1568059-42-6 is its compatibility with green chemistry principles. Researchers are actively seeking sustainable synthetic routes for such intermediates, minimizing waste and energy consumption. This aligns with broader environmental concerns and regulatory pressures, making the compound a candidate for eco-friendly manufacturing processes. Keywords like green synthesis of chiral intermediates and sustainable pharmaceutical building blocks are increasingly popular in scientific databases.

Quality control and analytical characterization of [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol are also critical topics. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm stereochemistry. These details are essential for researchers who rely on reproducible results, and searches for analytical methods for chiral compounds frequently appear in scientific queries.

In summary, [(2R)-1-methanesulfonylpyrrolidin-2-yl]methanol (CAS No. 1568059-42-6) represents a multifaceted compound with broad applications in drug development and synthetic chemistry. Its chiral nature, functional group versatility, and alignment with contemporary research priorities make it a standout candidate for future innovations. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in both academic and industrial settings.